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Compound Focus: Methyl tridecanoate

CAS No.: 1731-88-0

Cat. No.: S599513

Get Quote

The table below summarizes the key physical properties and typical purity specifications for Methyl

Tridecanoate from several commercial suppliers and research contexts. This data serves as a benchmark for

your own assessments.

Property / Specification Details & Typical Values

CAS Number 1731-88-0 [1] [2] [3]

Molecular Formula C₁₄H₂₈O₂ [1] [2] [3]

Molecular Weight 228.37 g/mol [1] [2] [3]

Purity (GC) >98.0% [1], >99% [2], ≥99.5% (as an analytical standard) [4]

Physical State Colorless to almost colorless clear liquid [1]

Boiling Point 163 °C [1]; 131 °C at 4 mmHg [4]; 289.6 °C at 760 mmHg [3]

Melting Point 5.5 °C [3] [4]; 7 °C [1]

Density 0.87 (Specific Gravity, 20/20) [1]; 0.864 g/mL at 25 °C [4]

Refractive Index 1.435 [1] [4]
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Property / Specification Details & Typical Values

Primary Analysis Method Gas Chromatography (GC) [1] [2] [5]

Secondary Analysis Method HPLC [4], NMR (for structure confirmation) [1]

Purity Assessment Troubleshooting Guide

This guide addresses common problems encountered during the purity analysis of Methyl Tridecanoate.
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Troubleshooting Flow for Purity Assessment

Experimental Protocol: Using Methyl Tridecanoate as an Internal
Standard

A primary use of high-purity Methyl Tridecanoate is as an internal standard (IS) in the gas

chromatographic (GC) analysis of fatty acids, particularly in complex biological or food chemistry samples
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[5] [4]. Here is a detailed methodology:

1. Principle: A known, precise amount of the IS is added to the sample at the beginning of the
analysis. The IS accounts for losses during sample preparation and variations in instrument

response. By comparing the peak area of the target analytes to the peak area of the IS, their original
concentrations can be accurately determined.

2. Application Example: In a study analyzing thermoxidized lipids, Methyl Tridecanoate (C13:0)
and Methyl Pentadecanoate (C15:0) were added as internal standards to a solution of methyl

linoleate that had been heated. The recovery of various short-chain oxidation products was then
quantified relative to these internal standards [5].

3. Procedure:
Preparation: Obtain Methyl Tridecanoate with a certified high purity (e.g., ≥99.5%) [4].

Weighing: Accurately weigh a precise amount of Methyl Tridecanoate.
Spiking: Add this known quantity to your sample matrix (e.g., lipid extract, oil) before any

derivatization or extraction steps.
Sample Workup: Proceed with your standard sample preparation protocol (e.g., derivatization,

extraction).
GC Analysis: Inject the prepared sample into the GC system.

Calculation: Calculate the concentration of your target analytes using the ratio of their peak
areas to the peak area of the Methyl Tridecanoate IS, adjusted for the known weight added.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Methyl Tridecanoate to maintain its purity? While

it can be stored at room temperature, suppliers often recommend storing it in a cool and dark place (e.g.,

<15°C) to ensure long-term stability and prevent degradation [1]. Some protocols store it at -20°C for long-

term preservation (over several years) [6].

Q2: My GC analysis shows a purity lower than the supplier's CoA. What could be wrong? First, verify

the purity of your internal standard, as an impure standard will lead to inaccurate quantification [5].

Second, review your GC integration parameters; incorrect baseline setting or peak detection thresholds can

underestimate the main peak's area. Manually reintegrate the chromatogram to confirm.

Q3: Besides GC, what other techniques can be used to confirm the structure and purity?

NMR Spectroscopy: Used to confirm the molecular structure and identity of the compound, as noted
on supplier specifications [1].
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Mass Spectrometry (MS): Coupled with GC or LC, MS can confirm the molecular weight and identify

potential impurities based on their mass fragments [7] [5].
HPLC: Suitable for analysis, especially if the compound is thermolabile or if specific HPLC methods

are required [4].

Q4: What are the main industrial applications of Methyl Tridecanoate? It is used as an intermediate in

chemical synthesis for lubricants, surfactants, and flavoring agents. Its bio-based and biodegradable

properties also make it suitable for cosmetics (as a skin-conditioning agent) and pharmaceuticals [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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